Cas no 946855-76-1 ((E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol)

(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol is a pyrimidine derivative featuring a phenylazo group and a propylthio substituent. This compound exhibits potential utility in organic synthesis and materials science due to its conjugated azo linkage and thioether functionality, which may impart photochromic or coordination properties. The presence of hydroxyl groups at the 4 and 6 positions enhances its reactivity, enabling further derivatization. Its structural features suggest possible applications in dye chemistry or as a ligand in metal complexes. The compound's stability and solubility can be tailored by modifying the propylthio chain, offering flexibility for specific research or industrial applications.

(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol structure

946855-76-1 structure

Product Name:(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol

CAS No:946855-76-1

MF:C₁₃H₁₄N₄O₂S

MW:290.340860843658

MDL:MFCD31692304

CID:4660847

PubChem ID:136062515

Update Time:2025-10-05

(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

- 4(3H)-Pyrimidinone, 6-hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-
- (E)-5-(phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol
- 6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone
- 6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone (ACI)
- CS-15072
- SCHEMBL595683
- C13030
- 4(3H)-Pyrimidinone,6-hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-
- 946855-76-1
- CS-M3513
- WMB85576
- AKOS037650617
- 4-hydroxy-5-phenyldiazenyl-2-propylsulfanyl-1H-pyrimidin-6-one
- (E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol
- MDL： MFCD31692304
- Inchi： 1S/C13H14N4O2S/c1-2-8-20-13-14-11(18)10(12(19)15-13)17-16-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H2,14,15,18,19)
- InChI Key： MYEZEXNTEBKOLN-UHFFFAOYSA-N
- SMILES： O=C1C(N=NC2C=CC=CC=2)=C(O)N=C(SCCC)N1

Computed Properties

Exact Mass: 290.08374688g/mol
Monoisotopic Mass: 290.08374688g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 453
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 112
XLogP3: 3

(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM338019-100mg	6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone	946855-76-1	95%+	100mg	$648	2023-02-01
Chemenu	CM338019-250mg	6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone	946855-76-1	95%+	250mg	$1080	2023-02-01
ChemScence	CS-M3513-1g	6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone	946855-76-1		1g	$1800.0	2022-04-26
Chemenu	CM338019-100mg	6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone	946855-76-1	95%+	100mg	$983	2021-08-18
Chemenu	CM338019-250mg	6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone	946855-76-1	95%+	250mg	$1404	2021-08-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H63580-1g	6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone	946855-76-1	98%	1g	¥29252.0	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1061890-100mg	6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone	946855-76-1	98%	100mg	￥6507.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1061890-250mg	6-Hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-4(3H)-pyrimidinone	946855-76-1	98%	250mg	￥9400.00	2024-04-24
eNovation Chemicals LLC	D772723-100mg	4(3H)-Pyrimidinone,6-hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-	946855-76-1	98%	100mg	$655	2024-06-06
eNovation Chemicals LLC	D772723-250mg	4(3H)-Pyrimidinone,6-hydroxy-5-(2-phenyldiazenyl)-2-(propylthio)-	946855-76-1	98%	250mg	$1090	2024-06-06

(E)-5-(Phenyldiazenyl)-2-(propylthio)pyrimidine-4,6-diol Production Method

Production Method 1

145783-12-6

946855-76-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; rt → 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 45 min, 0 °C

Reference

: metal-catalyzed reduction of 5-(aryl-diazenyl)-4,6-dihalo-pyrimidine

, World Intellectual Property Organization, , ,

Production Method 2

145783-12-6

946855-76-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; rt → 0 °C
1.2 Reagents: Sodium acetate ; 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt → 0 °C
1.4 Reagents: Sodium nitrite Solvents: Water ; rt → 0 °C; 30 min, 0 °C; 0 - 5 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference